Cas no 1468595-23-4 (8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylic acid)

• Product Name: 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylic acid
• CAS No: 1468595-23-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6564026
• PubChem ID: 65087648
• Update Time: 2025-10-30

8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylic acid
• AKOS014420506
• 1468595-23-4
• 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid
• EN300-1455489

• Inchi： 1S/C13H23NO2/c1-12(2)4-3-5-13(7-6-12)9-14-8-10(13)11(15)16/h10,14H,3-9H2,1-2H3,(H,15,16)
• InChI Key： UWAQVMKAFJQYQY-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CCCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylic acid

Recent Advances in the Study of 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS: 1468595-23-4)

The compound 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS: 1468595-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its rigid bicyclic framework, has been explored as a key intermediate or scaffold in the synthesis of novel bioactive molecules. Recent studies have focused on its role in modulating specific biological targets, particularly in the context of neurological disorders and metabolic diseases.

One of the most notable advancements in the study of this compound is its application in the development of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid exhibit high affinity for GABA_A receptors, which are critical targets for anxiolytic and anticonvulsant therapies. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to enhance receptor binding through its spirocyclic conformation, which restricts rotational freedom and optimizes pharmacophore alignment.

In addition to its neurological applications, this compound has also been investigated for its potential in metabolic disease research. A recent preprint on bioRxiv reported that 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid derivatives act as allosteric modulators of glucagon-like peptide-1 (GLP-1) receptors, suggesting a novel approach to type 2 diabetes treatment. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and functional activity, paving the way for further preclinical evaluation.

From a synthetic chemistry perspective, advancements in the scalable production of 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid have been achieved through innovative catalytic methods. A 2022 patent (WO2022156789) disclosed a highly efficient enantioselective synthesis route using chiral palladium catalysts, which significantly improves yield and purity compared to traditional approaches. This methodological breakthrough is expected to facilitate broader adoption of the compound in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid-based therapeutics. Current research efforts, as reflected in recent conference proceedings from the American Chemical Society's 2023 National Meeting, are focused on addressing issues such as metabolic stability and blood-brain barrier penetration through strategic structural modifications. The compound's versatility as a scaffold continues to inspire novel drug design strategies across multiple therapeutic areas.

In conclusion, 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS: 1468595-23-4) represents a compelling case study in modern medicinal chemistry, where structural innovation meets biological relevance. The compound's recent applications in neuroscience and metabolic research, coupled with synthetic accessibility, position it as a valuable asset for future drug development programs. Ongoing studies are expected to further elucidate its therapeutic potential and expand its utility in addressing unmet medical needs.